BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the Melting and
Boiling Points of Hexapentacontane

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Hexapentacontane

Cat. No.: B3283717

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting and boiling points of
hexapentacontane (CseH114), a long-chain alkane. The document details its physical
properties, outlines established experimental protocols for their determination, and presents
this information in a clear, structured format for ease of use by professionals in scientific
research and development.

Physicochemical Properties of Hexapentacontane

Hexapentacontane is a saturated hydrocarbon with the chemical formula CseH114. As a high
molecular weight, nonpolar molecule, its physical properties, particularly its melting and boiling
points, are governed by van der Waals forces. The long, straight chain of 56 carbon atoms
allows for a large surface area of contact between molecules, resulting in strong intermolecular
attractions that require significant thermal energy to overcome.

Quantitative Data Summary

The melting and boiling points of hexapentacontane are summarized in the table below. It is
important to note that while the melting point is well-defined, the boiling point is often presented
as an estimate due to the high temperatures required for its determination, which can lead to
thermal decomposition.
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Property Value Notes
Molecular Formula CseH114
CAS Number 7719-82-6

The range indicates the
Melting Point 96-99 °C[1][2][3] transition from solid to liquid

phase.

This value is typically an
estimate, with one source
- . specifying 604.7 °C at 760
Boiling Point ~601-605 °C ) o
mmHg[3]. Direct distillation is
challenging at this

temperature.

Experimental Protocols for Determination

Due to its high melting and boiling points, specialized techniques are required for the accurate
determination of these properties for hexapentacontane. The following sections describe
generalized but detailed methodologies applicable to long-chain alkanes.

Melting Point Determination (Cooling Curve Method)

The melting point of hexapentacontane, a paraffinic substance, can be accurately determined
using a cooling curve method, such as that outlined in ASTM D87.[3][4] This method is
particularly suitable for crystalline waxes that exhibit a distinct melting plateau.[4]

Apparatus:

Sample test tube

Air bath

Water bath

High-precision thermometer (e.g., ASTM 14C)
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e Heating apparatus
Procedure:

o Asample of hexapentacontane is melted by heating to at least 8°C above its expected
melting point.

e The molten sample is poured into a warmed test tube to a specific height.

o The test tube is placed within a larger air bath, which is then submerged in a constant
temperature water bath.

o Athermometer is immersed in the molten sample.

e The temperature of the sample is recorded at regular intervals (e.g., every minute) as it
cools.

e Acooling curve is generated by plotting temperature versus time.

e The melting point is identified as the temperature at which the cooling rate plateaus,
indicating the heat of fusion being released during crystallization.[3]

Boiling Point Determination by Simulated Distillation

For high molecular weight hydrocarbons like hexapentacontane, which are prone to thermal
cracking at their atmospheric boiling points, simulated distillation (SimDis) by gas
chromatography (GC) is the preferred method. This technique correlates the retention time of a
substance with the boiling points of n-alkane standards.[5][6]

Apparatus:

o Gas chromatograph (GC) equipped with a temperature-programmable oven and a nonpolar
capillary column.[5]

o Flame ionization detector (FID).

* Injector system suitable for high-temperature analysis.
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» Calibration mixture of n-alkanes covering a wide boiling range (e.g., Cs to Caa or higher).[5]

[6]
Procedure:

» Calibration: A calibration mixture of known n-alkanes is injected into the GC. A calibration
curve is created by plotting the retention time of each n-alkane against its known
atmospheric boiling point.[5]

o Sample Analysis: A solution of hexapentacontane in a suitable solvent is injected into the
GC under the same conditions as the calibration run.

o Data Processing: The retention time of the hexapentacontane peak is recorded.

» Boiling Point Determination: The boiling point of hexapentacontane is determined by
interpolating its retention time on the calibration curve established in step 1. Specialized
software is often used to process the chromatogram and generate a boiling point distribution
report.[7]

Visualized Experimental Workflow

The logical flow for the determination of the melting and boiling points of hexapentacontane is
outlined in the diagram below. This workflow highlights the decision-making process based on
the compound's properties, leading to the selection of appropriate analytical methods.

Caption: Workflow for Melting and Boiling Point Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Melting and Boiling
Points of Hexapentacontane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3283717#hexapentacontane-melting-and-boiling-
points]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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